Cas no 112656-95-8 (7-Nitroindoline-2,3-dione)

7-Nitroindoline-2,3-dione Properties

Names and Identifiers

• 7-Nitroindoline-2,3-dione
• 7-NITRO-ISATIN
• 1H-Indole-2,3-dione,7-nitro-
• 7-Nitroisatin
• 7-Nitro-1H-indole-2,3-dione
• 7-nitro-2,3-dihydro-1H-indole-2,3-dione
• GVZRFFXBGZSJTH-UHFFFAOYSA-N
• 7-nitro-1H-benzo[d]azolidine-2,3-dione
• 1H-Indole-2,3-dione, 7-nitro-
• SBB016879
• FCH845310
• LS20908
• SY030053
• ST025338
• AX8110916
• AB00348
• AB0034806
• X9022
• MFCD02066502
• DS-1415
• 112656-95-8
• A846897
• SB64037
• 7-nitroisatin
• DTXSID20397444
• AKOS002367325
• FT-0660923
• EN300-130844
• CS-W022554
• SCHEMBL505409
• A894553
• 7-nitro-1H-indole-2,3-dione
• 7-NITROISATIN
• AS-871/40098281
• DB-023487
• +Expand

• MDL： MFCD02066502
• InChIKey： GVZRFFXBGZSJTH-UHFFFAOYSA-N
• Inchi： 1S/C8H4N2O4/c11-7-4-2-1-3-5(10(13)14)6(4)9-8(7)12/h1-3H,(H,9,11,12)
• SMILES： O=C1C(N([H])C2C(=C([H])C([H])=C([H])C=21)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 192.017107g/mol
• Surface Charge: 0
• XLogP3: 0.5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 192.017107g/mol
• Monoisotopic Mass: 192.017107g/mol
• Topological Polar Surface Area: 92Ų
• Heavy Atom Count: 14
• Complexity: 309
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.39080
• PSA: 89.31
• Density: 1.609